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Compound of Interest

Compound Name: Boc-D-His(Trt)-OH

Cat. No.: B1373783 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety protocols and handling procedures

for Nα-Boc-Nτ-trityl-D-histidine (Boc-D-His(Trt)-OH), a key reagent in peptide synthesis.

Adherence to these guidelines is critical to ensure personnel safety and maintain experimental

integrity.

Product Identification and Physicochemical
Properties
Boc-D-His(Trt)-OH is a derivative of the amino acid D-histidine, where the alpha-amino group

is protected by a tert-butyloxycarbonyl (Boc) group and the imidazole side chain is protected by

a trityl (Trt) group. These protecting groups are instrumental in preventing unwanted side

reactions during peptide synthesis.[1]

Table 1: Physicochemical and Identification Data
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Property Value Reference(s)

Chemical Name

(2R)-2-[(tert-

butoxycarbonyl)amino]-3-(1-

trityl-1H-imidazol-4-

yl)propanoic acid

[2]

Synonyms

Nα-Boc-Nτ-trityl-D-histidine,

(R)-2-((tert-

Butoxycarbonyl)amino)-3-(1-

trityl-1H-imidazol-4-

yl)propanoic acid

[2][3]

CAS Number 393568-74-6 [2]

Molecular Formula C₃₀H₃₁N₃O₄

Molecular Weight 497.59 g/mol

Appearance White to off-white solid/powder

Melting Point ~130 °C (decomposition)

Storage Temperature 2°C to 8°C

Hazard Identification and Classification
Boc-D-His(Trt)-OH is classified as a hazardous substance under the Globally Harmonized

System (GHS) of Classification and Labelling of Chemicals. The primary routes of exposure are

inhalation of dust, skin contact, and eye contact. While no specific toxicological studies like

LD50 are available, the compound is considered potentially harmful.

Table 2: GHS Hazard and Precautionary Statements
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Classification Code Statement Reference(s)

Hazard Statements H302 Harmful if swallowed.

H315 Causes skin irritation.

H319
Causes serious eye

irritation.

H335
May cause respiratory

irritation.

Precautionary

Statements
P261 Avoid breathing dust.

P280

Wear protective

gloves/protective

clothing/eye

protection/face

protection.

P301+P312

IF SWALLOWED: Call

a POISON CENTER

or doctor/physician if

you feel unwell.

P302+P352

IF ON SKIN: Wash

with plenty of soap

and water.

P305+P351+P338

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

Experimental Protocols: Safe Handling and Use
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The following protocols are based on standard laboratory safety practices and information

derived from Safety Data Sheets (SDS).

Engineering Controls and Personal Protective
Equipment (PPE)
Engineering Controls:

Work should be conducted in a well-ventilated area.

Use a chemical fume hood or other local exhaust ventilation when weighing or transferring

the powder to minimize dust inhalation.

An eyewash station and safety shower must be readily accessible.

Personal Protective Equipment (PPE): The minimum required PPE when handling Boc-D-
His(Trt)-OH includes:

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Hand Protection: Chemically resistant gloves (e.g., nitrile). Inspect gloves for tears or holes

before use.

Respiratory Protection: For operations that may generate significant dust, a NIOSH-

approved N95 dust mask or a respirator is recommended.

Skin and Body Protection: A laboratory coat should be worn at all times.

General Handling Protocol
This workflow outlines the standard procedure for safely handling Boc-D-His(Trt)-OH powder

in a laboratory setting.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1373783?utm_src=pdf-body
https://www.benchchem.com/product/b1373783?utm_src=pdf-body
https://www.benchchem.com/product/b1373783?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1373783?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Post-Handling

Don Required PPE
(Gloves, Goggles, Lab Coat)

Ensure Fume Hood is Operational

Gather All Necessary Equipment
(Spatula, Weigh Paper, Containers)

Transfer Reagent from
Storage (2-8°C) to Fume Hood

Allow Container to Reach
Room Temperature Before Opening

Carefully Weigh Desired Amount
Inside Fume Hood

Tightly Reseal Container

Return Reagent to
Proper Storage (2-8°C)

Clean Work Area and Equipment

Dispose of Contaminated Waste
(Gloves, Weigh Paper) Properly

Wash Hands Thoroughly
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Spill Occurs

Alert Personnel & Secure Area

Step 1

Don Full PPE
(Gloves, Goggles, N95 Mask)

Step 2

Gently Cover Spill with
Inert Absorbent Material

Step 3

Carefully Scoop Material
into Labeled Waste Container

Step 4

Wipe Area with Wet Towel

Step 5

Place All Contaminated
Items in Waste Container

Step 6

Seal Container for Disposal

Step 7

Report Incident to Supervisor

Step 8

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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His(Trt)-OH]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1373783#boc-d-his-trt-oh-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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